Ethyl Acetate

• CAS No.: 141-78-6
• Product Name: Ethyl Acetate
• Molecular Formula: C4H8O2; CH3COOC2H5; C4H8O2
• Molecular Weight: 88.11 g/mol
• IUPAC Name: ethyl acetate
• Standard InChI: InChI=1S/C4H8O2/c1-3-6-4(2)5/h3H2,1-2H3
• Standard InChIKey: XEKOWRVHYACXOJ-UHFFFAOYSA-N
• Impurities: In the 85-88% grade, the major constituent other than ethyl acetate is ethanol.
• SMILES: CCOC(=O)C
• Canonical SMILES: CCOC(=O)C
• Boiling Point: 171 °F at 760 mm Hg (NTP, 1992); 77.1 °C; 77 °C; 171°F
• Colorform: Clear, volatile; Colorless liquid
• Density: 0.902 at 68 °F (USCG, 1999); 0.9003 g/cu cm at 20 °C; Relative density (water = 1): 0.9; 0.894-0.898; 0.90
• Flash Point: 24 °F (NTP, 1992); -4 °C c.c.; 24°F
• Melting Point: -118.5 °F (NTP, 1992); -83.6 °C; -83.8 °C; -83.6°C; -84 °C; 117°F; -117°F
• Physical Description: Ethyl acetate appears as a clear colorless liquid with a fruity odor. Flash point 24°F. Less dense than water. Vapors heavier than air.; DryPowder; Liquid; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colourless liquid, volatile at low temperatures with a fragrant, acetic, ethereal odour; Colorless liquid with an ether-like, fruity odor.
• Description: Ethyl acetate, also known as 1-acetoxyethane or acetic ester, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Ethyl acetate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl acetate has been detected in multiple biofluids, such as saliva, feces, and urine. Within the cell, ethyl acetate is primarily located in the cytoplasm. Ethyl acetate exists in all eukaryotes, ranging from yeast to humans. Ethyl acetate is a sweet, anise, and balsam tasting compound that can be found in a number of food items such as loganberry, swede, ostrich fern, and acorn. This makes ethyl acetate a potential biomarker for the consumption of these food products. Ethyl acetate has been linked to the inborn metabolic disorders including celiac disease.; Ethyl acetate appears as a clear colorless liquid with a fruity odor. Flash point 24°F. Less dense than water. Vapors heavier than air.; Ethyl acetate is the acetate ester formed between acetic acid and ethanol. It has a role as a polar aprotic solvent, an EC 3.4.19.3 (pyroglutamyl-peptidase I) inhibitor, a metabolite and a Saccharomyces cerevisiae metabolite. It is an acetate ester, an ethyl ester and a volatile organic compound.
• Shelf Life: Slowly decomp by moisture.
• Solubility: 50 to 100 mg/mL at 70° F (NTP, 1992); 0.91 M; 80 mg/mL at 25 °C; In water, 8.0X10+4 mg/L at 25 °C; Very soluble in water (64 g/L at 25 °C); Miscible with ethanol, ethyl ether; very soluble in acetone, benzene; Miscible with chloroform; MISCIBLE IN FIXED & VOLATILE OILS.; Miscible with oxygenated and chlorinated solvents.; Solubility in water, g/100ml at 20 °C: 8.7 (poor); Slightly soluble in ethanol, ether, glycerol, fixed and volatile oils, soluble in water (1ml in 10ml); (77°F): 10%
• Synonyms: Acetic-2,2,2 Acid Ethyl Ester; Acetic Acid Ethyl Ester
• Vapor Density: 3.04 (NTP, 1992) (Relative to Air); 3.04 (Air = 1); Relative vapor density (air = 1): 3.0; 3.04
• Vapor Pressure: 73 mm Hg at 68 °F ; 100 mm Hg at 81° F (NTP, 1992); 93.20 mmHg; 93.2 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 10; 73 mmHg
• PubChem Compound: 8857
• Last Modified: Nov 11 2021